Cas no 412009-61-1 (1-Ethyl-3-methylimidazolium hydrogen sulfate)

• Product Name: 1-Ethyl-3-methylimidazolium hydrogen sulfate
• CAS No: 412009-61-1
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• MDL: MFCD06798195
• CID: 92850
• PubChem ID: 87560150
• Update Time: 2025-05-24

1-Ethyl-3-methylimidazolium hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium hydrogen sulfate
• Basionics® AC 25
• 1-ETHYL-3-METHYLIMIDAZOLIUM HYDROGENSULFATE
• Basionics® AC 25
• DSSTox_RID_83375
• DSSTox_CID_29156
• DSSTox_GSID_49300
• HZKDSQCZNUUQIF-UHFFFAOYSA-M
• Tox21_202642
• AK176306
• 1-Ethyl-3-methylimidazoliumHydrogenSulfate
• AB1010976
• 1-methyl-3-ethylimidazolium hydrogensulfate
• E0754
• 1-Eth
• 1-Ethyl-3-methylimidazolium hydrogen sulfate, 95%
• CS-W015215
• BS-17032
• 1-ethyl-3-methylimidazol-3-ium;hydrogen sulfate
• AKOS025402726
• DTXCID3029156
• CHEMBL3186147
• MFCD06798195
• A873115
• AKOS015856738
• CAS-412009-61-1
• 1H-Imidazolium, 3-ethyl-1-methyl-, sulfate (1:1)
• 412009-61-1
• 1H-Imidazolium, 3-ethyl-1-methyl-, sulfate
• 1-Ethyl-3-methyl-1H-imidazol-3-ium hydrogen sulfate
• D78163
• NCGC00260190-01
• FT-0715321
• X332GC6CWB
• SCHEMBL479201
• DTXSID1049300
• DB-073876

• MDL： MFCD06798195
• Inchi： 1S/C6H11N2.H2O4S/c1-3-8-5-4-7(2)6-8;1-5(2,3)4/h4-6H,3H2,1-2H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： HZKDSQCZNUUQIF-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 208.05200
• Monoisotopic Mass: 208.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.367
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5316 (30 ºC)
• PSA: 94.62000
• LogP: 0.41790
• Solubility: Not determined

1-Ethyl-3-methylimidazolium hydrogen sulfate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：II
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Ethyl-3-methylimidazolium hydrogen sulfate

1-Ethyl-3-methylimidazolium hydrogen sulfate (CAS No. 412009-61-1): A Comprehensive Overview

The compound 1-Ethyl-3-methylimidazolium hydrogen sulfate (CAS No. 412009-61-1) is a significant entity in the realm of organic chemistry, particularly within the study of imidazolium salts and their applications. This compound, characterized by its unique structure and properties, has garnered attention in various scientific and industrial domains due to its potential utility in diverse fields such as catalysis, electrochemistry, and material science.

Imidazolium salts, as a class, are known for their stability and versatility, making them valuable in numerous chemical processes. The hydrogen sulfate counterpart of this compound adds an additional layer of functionality, enhancing its potential for use in acidic environments or as a catalyst in specific reactions. Recent studies have highlighted the role of such compounds in ionic liquid synthesis, where they serve as key components due to their ability to form stable ionic pairs.

The synthesis of 1-Ethyl-3-methylimidazolium hydrogen sulfate typically involves a two-step process: the formation of the imidazolium ring followed by protonation with sulfuric acid. This method ensures high purity and structural integrity, which are critical for its application in sensitive chemical reactions. Researchers have explored variations in reaction conditions to optimize yield and purity, with findings suggesting that temperature control and solvent selection play pivotal roles in the synthesis process.

In terms of applications, this compound has shown promise in the field of electrochemical energy storage. Studies published in leading journals such as *Journal of Power Sources* have demonstrated its effectiveness as an electrolyte additive in lithium-ion batteries, enhancing both energy density and cycle stability. Additionally, its role as a catalyst in organic synthesis has been explored, particularly in Friedel-Crafts alkylation reactions, where it facilitates selective alkylations under mild conditions.

Recent advancements in green chemistry have also brought this compound into focus due to its potential as a sustainable alternative to traditional catalysts. Its ability to operate under solvent-free conditions or with minimal solvent usage aligns with current trends toward environmentally friendly chemical processes. Furthermore, investigations into its use in drug delivery systems have revealed its capacity to act as a carrier for hydrophobic drugs, improving bioavailability and targeting efficiency.

The structural uniqueness of 1-Ethyl-3-methylimidazolium hydrogen sulfate lies in its combination of an imidazolium ring with ethyl and methyl substituents, which influence its physical properties such as melting point and solubility. These properties are crucial for its performance in different chemical environments. For instance, its relatively high melting point makes it suitable for applications requiring thermal stability, while its solubility characteristics determine its usability in various solvents.

From a spectroscopic standpoint, this compound exhibits distinct absorption bands that make it amenable to analysis via techniques such as UV-Vis spectroscopy and NMR spectroscopy. Recent research has utilized these techniques to study its interaction with other molecules, providing insights into potential applications in sensing technologies or as components in complex molecular assemblies.

In conclusion, 1-Ethyl-3-methylimidazolium hydrogen sulfate (CAS No. 412009-61-1) stands out as a versatile compound with a wide array of applications across multiple disciplines. Its unique chemical structure and functional properties continue to drive innovative research directions, positioning it as a key player in the development of next-generation materials and processes.